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Compound of Interest

Compound Name: Thallium(III) hydroxide

Cat. No.: B1258935

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of thallium(III) hydroxide, a

compound of significant interest in inorganic chemistry. The document details its chemical

formula, structure, physicochemical properties, and synthesis protocols. Particular attention is

given to presenting quantitative data in a clear, tabular format and providing detailed

experimental methodologies.

Chemical Formula and Structure
Thallium(III) hydroxide, also known as thallic hydroxide, is an inorganic compound with the

chemical formula Tl(OH)₃.[1][2][3] It consists of a thallium atom in the +3 oxidation state

ionically bonded to three hydroxide groups. Thallium(III) hydroxide is typically a reddish-

brown solid.[1] While detailed crystallographic data for Tl(OH)₃ is not readily available, it is

understood to be a polymeric material. It is important to note that the existence of pure Tl(OH)₃

is debated, as it has a strong tendency to dehydrate to form hydrated thallium(III) oxide

(Tl₂O₃·nH₂O).[4]
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Thallium(III) hydroxide is characterized as a very weak base and is sparingly soluble in water.

[1][5] Its properties are fundamentally different from those of thallium(I) hydroxide, which is a

strong base and highly soluble.[5][6] The key quantitative properties of thallium(III) hydroxide
are summarized in the table below.

Property Value Reference

Molar Mass 255.4053 g/mol [1][7]

Appearance Reddish-brown solid [1]

Basicity Very weak base [1][5]

Solubility Product (Ksp) 10⁻⁴⁵.² [6]

Thermal Stability
Decomposes upon heating to

Tl₂O₃ and H₂O
[2][6]

Oxidizing/Reducing Nature Strong oxidizing agent [2][6]

Experimental Protocols
The synthesis of thallium(III) hydroxide is primarily achieved through precipitation reactions,

leveraging its low solubility.

Method 1: Precipitation from a Thallium(III) Salt

This is the most common and direct method for synthesizing thallium(III) hydroxide.[6]

Materials:

Thallium(III) chloride (TlCl₃)

Sodium hydroxide (NaOH), 1 M solution

High-purity deionized water

Beakers, magnetic stirrer, and stir bar

Buchner funnel and filter paper
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Inert atmosphere glove box or fume hood (due to the high toxicity of thallium compounds)

[2]

Procedure:

Dissolve a known quantity of thallium(III) chloride in deionized water in a beaker. Note that

TlCl₃ is hygroscopic and should be handled in anhydrous conditions to prevent premature

hydrolysis.[6]

While vigorously stirring the thallium(III) salt solution, slowly add a 1 M solution of sodium

hydroxide.

Thallium(III) hydroxide will immediately precipitate as a reddish-brown solid.[6] The

reaction is as follows: TlCl₃(aq) + 3NaOH(aq) → Tl(OH)₃(s) + 3NaCl(aq)[6]

Continue adding the NaOH solution until the pH of the supernatant is ≥10 to ensure

complete precipitation.[5]

Isolate the precipitate by filtration using a Buchner funnel and filter paper.

Wash the precipitate multiple times with high-purity deionized water to remove soluble

impurities such as sodium chloride.

Dry the resulting thallium(III) hydroxide solid.

Method 2: Electrochemical Oxidation of Thallium(I)

Thallium(III) hydroxide can also be prepared by the electrochemical oxidation of a thallium(I)

salt in an alkaline solution.[1][4][8]

Materials:

A soluble thallium(I) salt (e.g., thallium(I) sulfate, Tl₂SO₄)

An alkaline electrolyte solution (e.g., NaOH or KOH solution)

Electrolytic cell with a platinum electrode
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Power supply

Procedure:

Set up an electrolytic cell with a solution of a thallium(I) salt under alkaline conditions.

Apply an appropriate potential to the platinum electrode to anodically oxidize Tl⁺ to Tl³⁺.[1]

The Tl³⁺ ions will then react with the hydroxide ions in the alkaline solution to precipitate

as Tl(OH)₃.[8]

Logical Relationships
Aqueous Speciation of Thallium(III) as a Function of pH

The speciation of thallium(III) in aqueous solution is highly dependent on the pH. In strongly

acidic conditions, the Tl³⁺ ion is the predominant species. As the pH increases, a series of

mononuclear hydroxo complexes are formed before the precipitation of Tl(OH)₃. The following

diagram illustrates this relationship.

Increasing pH

Tl³⁺(aq) [Tl(OH)]²⁺(aq)+ OH⁻ [Tl(OH)₂]⁺(aq)+ OH⁻ Tl(OH)₃(s)

+ OH⁻

(Precipitation)

Click to download full resolution via product page

Caption: Predominant aqueous species of Thallium(III) at different pH values.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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